N-Desmethyl Olopatadine
N-Desmethyl Olopatadine
N-Monodemethylolopatadine belongs to the class of organic compounds known as dibenzoxepines. Dibenzoxepines are compounds containing a dibenzoxepine moiety, which consists of two benzene connected by an oxazepine ring. N-Monodemethylolopatadine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Monodemethylolopatadine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-monodemethylolopatadine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
113835-92-0
VCID:
VC0137585
InChI:
InChI=1S/C20H21NO3/c1-21-10-4-7-17-16-6-3-2-5-15(16)13-24-19-9-8-14(11-18(17)19)12-20(22)23/h2-3,5-9,11,21H,4,10,12-13H2,1H3,(H,22,23)/b17-7-
SMILES:
CNCCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O
Molecular Formula:
C20H21NO3
Molecular Weight:
323.4 g/mol
N-Desmethyl Olopatadine
CAS No.: 113835-92-0
Reference Standards
VCID: VC0137585
Molecular Formula: C20H21NO3
Molecular Weight: 323.4 g/mol
| CAS No. | 113835-92-0 |
|---|---|
| Product Name | N-Desmethyl Olopatadine |
| Molecular Formula | C20H21NO3 |
| Molecular Weight | 323.4 g/mol |
| IUPAC Name | 2-[(11Z)-11-[3-(methylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetic acid |
| Standard InChI | InChI=1S/C20H21NO3/c1-21-10-4-7-17-16-6-3-2-5-15(16)13-24-19-9-8-14(11-18(17)19)12-20(22)23/h2-3,5-9,11,21H,4,10,12-13H2,1H3,(H,22,23)/b17-7- |
| Standard InChIKey | VQMJUHOJPCPUAM-IDUWFGFVSA-N |
| Isomeric SMILES | CNCC/C=C\1/C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
| SMILES | CNCCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
| Canonical SMILES | CNCCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O |
| Description | N-Monodemethylolopatadine belongs to the class of organic compounds known as dibenzoxepines. Dibenzoxepines are compounds containing a dibenzoxepine moiety, which consists of two benzene connected by an oxazepine ring. N-Monodemethylolopatadine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Monodemethylolopatadine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-monodemethylolopatadine is primarily located in the cytoplasm. |
| Synonyms | (11Z)-6,11-Dihydro-11-[3-(methylamino)propylidene]dibenz[b,e]oxepin-2-acetic Acid; N-Mono-demethyl-KW-4679 (M1); |
| PubChem Compound | 14127209 |
| Last Modified | Nov 11 2021 |
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